
Sodium Dodecylbenzenesulfonate: A
Comprehensive Safety Guide for Research

Laboratories

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium dodecylbenzenesulfonate

Cat. No.: B082459 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the material safety data for sodium
dodecylbenzenesulfonate (SDBS), a widely used anionic surfactant in research and

development settings. Adherence to these safety protocols is crucial for ensuring a safe

laboratory environment.

Chemical Identification
Identifier Value

Chemical Name Sodium dodecylbenzenesulfonate

Synonyms
Dodecylbenzenesulfonic acid, sodium salt;

SDBS

CAS Number 25155-30-0

Molecular Formula C18H29NaO3S

Molecular Weight 348.48 g/mol [1]
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Sodium dodecylbenzenesulfonate is classified as a hazardous substance. The following

table summarizes its GHS classification.

Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2]

Skin corrosion/irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious eye damage/eye

irritation
Category 1

H318: Causes serious eye

damage[2]

Signal Word: Danger[1][2]

Hazard Pictograms:

GHS07: Exclamation Mark

GHS05: Corrosion
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Figure 1: Hazard Identification and PPE Protocol
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Caption: A workflow for assessing hazards and selecting appropriate PPE.
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The primary routes of exposure are ingestion, skin contact, and eye contact.

Toxicological Endpoint Species Value

Acute Toxicity: Oral (LD50) Rat 438 - 650 mg/kg bw[3][4]

Acute Toxicity: Dermal (LD50) Rat > 2000 mg/kg bw[3]

Acute Toxicity: Inhalation

(LC50)
Rat 310 mg/m³ air[3]

Skin Irritation Rabbit Causes skin irritation

Eye Irritation Rabbit Causes serious eye damage

First-Aid Measures
Immediate medical attention is required in case of exposure.

Exposure Route First-Aid Protocol

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a physician or poison control

center immediately.

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing. If skin irritation persists,

call a physician.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[6] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention from

an ophthalmologist.[2]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[5]
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First-Aid Response Workflow

Figure 2: First-Aid Response Workflow
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Caption: A decision-making workflow for first-aid response to exposure.

Handling and Storage
Handling:

Wear appropriate personal protective equipment (PPE), including safety goggles with side

shields, chemical-resistant gloves, and a lab coat.[2][5]

Avoid dust formation.[2] Use in a well-ventilated area or with a local exhaust ventilation

system.[5]
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Do not eat, drink, or smoke in areas where the chemical is handled.[6]

Wash hands thoroughly after handling.[5]

Storage:

Store in a cool, dry, and well-ventilated place.[5]

Keep containers tightly closed.[5]

Store away from incompatible materials such as strong oxidizing agents and acids.[3]

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate personnel from the spill area.[6]

Ventilate: Ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition.[6]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[7]

Cleanup:

For solid spills, sweep up and shovel into suitable containers for disposal.[1] Avoid

creating dust.[7]

For liquid spills, absorb with an inert material (e.g., sand, earth) and place in a chemical

waste container.

Decontamination: Clean the spill area thoroughly with water.

Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations.[2]

Spill Response Protocol
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Figure 3: Spill Response Protocol
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Caption: A stepwise protocol for responding to a chemical spill.
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Physical and Chemical Properties
Property Value

Appearance
White to light yellow powder, flakes, or

granules[8][9]

Odor Odorless

Solubility Soluble in water[8][9]

pH 7-9.5 (1% solution)

Stability and Reactivity
Reactivity: This material is not reactive under normal ambient conditions.[2]

Chemical Stability: The product is chemically stable under standard ambient conditions

(room temperature).

Possibility of Hazardous Reactions: No dangerous reactions are known.

Conditions to Avoid: Avoid dust formation and exposure to moisture.

Incompatible Materials: Strong oxidizing agents and acids.

Hazardous Decomposition Products: Under fire conditions, may produce toxic fumes of

sulfur oxides and carbon oxides.[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][5]

Unsuitable Extinguishing Media: Water jet.[2]

Specific Hazards Arising from the Chemical: Combustible solid.[2][6] Poisonous gases,

including sulfur oxides and sodium oxides, are produced in a fire.[6] Containers may explode

in a fire.[6]
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Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, national, and

international regulations.[2] Waste material must be disposed of as hazardous waste.[2] Do not

empty into drains.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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